Cas no 88882-28-4 (3,5-dimethyl-1,3-benzoxazol-2-one)

• Product Name: 3,5-dimethyl-1,3-benzoxazol-2-one
• CAS No: 88882-28-4
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD04362496
• CID: 620224
• PubChem ID: 13117589
• Update Time: 2025-04-19

3,5-dimethyl-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 3,5-dimethyl-
• 3,5-dimethyl-1,3-benzoxazol-2-one
• CCG-321433
• SCHEMBL434086
• CS-0250598
• DTGPFNICWVLWSJ-UHFFFAOYSA-N
• AS-61859
• AKOS022324575
• 3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one
• 88882-28-4
• DTXSID90519272
• MFCD04362496
• W16975
• 3,5-Dimethylbenzo[d]oxazol-2(3H)-one
• EN300-51498
• 3,5-dimethyl-1,3-benzoxazol-2(3H)-one

• MDL： MFCD04362496
• Inchi： 1S/C9H9NO2/c1-6-3-4-8-7(5-6)10(2)9(11)12-8/h3-5H,1-2H3
• InChI Key： DTGPFNICWVLWSJ-UHFFFAOYSA-N
• SMILES： O1C(N(C)C2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų